Cas no 27330-46-7 (Isothiazole, 3,4-dimethyl-)

Isothiazole, 3,4-dimethyl- structure
Isothiazole, 3,4-dimethyl- structure
Product Name:Isothiazole, 3,4-dimethyl-
CAS No:27330-46-7
MF:C5H7NS
MW:113.180779695511
CID:1429981
PubChem ID:574808
Update Time:2025-04-20

Isothiazole, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isothiazole, 3,4-dimethyl-
    • 3,4-dimethyl-1,2-thiazole
    • 3,4-dimethyl isothiazole
    • 27330-46-7
    • DTXSID50341677
    • OLICQMSZRKFIIN-UHFFFAOYSA-N
    • AKOS006370737
    • 3,4-Dimethylisothiazole
    • SCHEMBL765337
    • Inchi: 1S/C5H7NS/c1-4-3-7-6-5(4)2/h3H,1-2H3
    • InChI Key: OLICQMSZRKFIIN-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 113.03001
  • Monoisotopic Mass: 113.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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